molecular formula C12H16F4O4S2 B8383515 Diethyl 2,2-(1,3-dithiane-2,2-diyl)bis(2,2-difluoroacetate)

Diethyl 2,2-(1,3-dithiane-2,2-diyl)bis(2,2-difluoroacetate)

Cat. No.: B8383515
M. Wt: 364.4 g/mol
InChI Key: SKMLFGBBCDXNHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2,2-(1,3-dithiane-2,2-diyl)bis(2,2-difluoroacetate) is a useful research compound. Its molecular formula is C12H16F4O4S2 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Diethyl 2,2-(1,3-dithiane-2,2-diyl)bis(2,2-difluoroacetate) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diethyl 2,2-(1,3-dithiane-2,2-diyl)bis(2,2-difluoroacetate) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16F4O4S2

Molecular Weight

364.4 g/mol

IUPAC Name

ethyl 2-[2-(2-ethoxy-1,1-difluoro-2-oxoethyl)-1,3-dithian-2-yl]-2,2-difluoroacetate

InChI

InChI=1S/C12H16F4O4S2/c1-3-19-8(17)10(13,14)12(21-6-5-7-22-12)11(15,16)9(18)20-4-2/h3-7H2,1-2H3

InChI Key

SKMLFGBBCDXNHB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1(SCCCS1)C(C(=O)OCC)(F)F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 12.1 mmol of the product of Example 6 in 50 mL of methylene chloride and cool in an ice/water bath under argon. Add 6 g of powdered activated 3A molecular sieves, 18.2 mmol of 1,3-propanedithiol, and then 2.4 mmol of BF3Et2O. Stir for 18 h in the cold, then filter the reaction, washing with ether. Add 100 mL of ether and wash with saturated sodium bicarbonate, water, and brine, and dry over MgSO4. Purify by silica gel chromatography using ether/hexane as eluant to yield the title compound.
Name
product
Quantity
12.1 mmol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
[Compound]
Name
3A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
18.2 mmol
Type
reactant
Reaction Step Two

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